Cas no 23409-80-5 (1,3-Benzenediol,2,4,6-tris(4-morpholinylmethyl)-)

• Product Name: 1,3-Benzenediol,2,4,6-tris(4-morpholinylmethyl)-
• CAS No: 23409-80-5
• MF: C₂₁H₃₃N₃O₅
• MW: 407.503825902939
• CID: 262228
• PubChem ID: 236589
• Update Time: 2025-04-19

1,3-Benzenediol,2,4,6-tris(4-morpholinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol,2,4,6-tris(4-morpholinylmethyl)-
• 2,4,6-tris(morpholin-4-ylmethyl)benzene-1,3-diol
• 2,4,6-tris-morpholinomethyl-resorcinol
• AC1L5WY6
• AC1Q79G4
• AG-K-21848
• AR-1D3269
• CTK4F1422
• HMS3078P06
• DTXSID00284828
• 1,3-Benzenediol, 2,4,6-tris(4-morpholinylmethyl)-
• NSC39205
• NSC-39205
• SMR001526897
• MLS002608146
• 23409-80-5
• CHEMBL1725539
• SCHEMBL17275922

• Inchi： 1S/C21H33N3O5/c25-20-17(14-22-1-7-27-8-2-22)13-18(15-23-3-9-28-10-4-23)21(26)19(20)16-24-5-11-29-12-6-24/h13,25-26H,1-12,14-16H2
• InChI Key： MNKGHMTYKRGTBW-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CC1C(=C(C=C(C=1O)CN1CCOCC1)CN1CCOCC1)O

Computed Properties

• Exact Mass: 407.24219
• Monoisotopic Mass: 407.24202116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 77.9Ų

Experimental Properties

• PSA: 77.87
• LogP: 0.40810